Cas no 1558228-99-1 (4-methoxy-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione)

• Product Name: 4-methoxy-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione
• CAS No: 1558228-99-1
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6060302
• PubChem ID: 81826972
• Update Time: 2025-07-25

4-methoxy-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione
• AKOS020808196
• 1558228-99-1
• EN300-1126337

• Inchi： 1S/C9H12N2O3/c1-11-5-7(4-10-11)9(13)3-8(12)6-14-2/h4-5H,3,6H2,1-2H3
• InChI Key： PFFRSTHVBZITLK-UHFFFAOYSA-N
• SMILES： O(C)CC(CC(C1C=NN(C)C=1)=O)=O

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 61.2Ų

Additional information on 4-methoxy-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione

Comprehensive Overview of 4-Methoxy-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione (CAS No. 1558228-99-1)

4-Methoxy-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione (CAS No. 1558228-99-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This β-diketone derivative features a unique molecular structure combining a methoxy group and a 1-methyl-1H-pyrazol-4-yl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS registry number ensures precise identification in global chemical databases, while its systematic name reflects its IUPAC-compliant nomenclature.

The compound's structural motif is particularly valuable in drug discovery, where researchers explore its potential as a kinase inhibitor scaffold or metal-chelating agent. Recent publications highlight its relevance in developing anti-inflammatory compounds, aligning with the growing demand for novel immunomodulators. The pyrazole ring contributes to enhanced metabolic stability, a critical factor addressed in medicinal chemistry optimization discussions across scientific forums.

From a synthetic chemistry perspective, 4-methoxy-1,3-dione derivatives exhibit interesting tautomeric behavior that influences their reactivity. This characteristic becomes particularly relevant when examining hydrogen bond networks in crystal engineering applications. Laboratories frequently employ this compound in multicomponent reactions, capitalizing on its dual carbonyl functionality for constructing heterocyclic systems.

Analytical chemists recognize this compound through distinctive spectroscopic fingerprints. The proton NMR spectrum typically shows characteristic shifts for the methoxy protons (δ 3.5-4.0 ppm) and pyrazole ring protons (δ 7.5-8.5 ppm), while mass spectrometry reveals fragmentation patterns valuable for structural confirmation. These analytical features support quality control in GMP-compliant synthesis workflows.

In material science applications, researchers investigate the compound's coordination chemistry with transition metals, potentially leading to novel luminescent materials or catalysts. The chelating ability of the dione moiety enables formation of stable metal complexes, a property explored in developing molecular sensors for environmental monitoring.

The compound's physicochemical properties (including solubility profiles and partition coefficients) make it suitable for formulation development studies. Computational chemists utilize these parameters in QSAR modeling to predict bioavailability, reflecting the pharmaceutical industry's focus on ADMET optimization. Such applications respond to frequent search queries regarding structure-property relationships in drug-like molecules.

Recent patent literature demonstrates growing interest in pyrazole-containing compounds for agricultural applications, particularly as plant growth regulators. The methoxy-dione combination in this molecule may influence physiological processes in plants, aligning with sustainable agriculture trends. This application area generates substantial discussion in agrochemical research communities.

From a safety perspective, proper handling of 4-methoxy-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione requires standard laboratory precautions. Material Safety Data Sheets (MSDS) provide essential guidance for storage and disposal, addressing common workplace safety concerns. The compound's stability profile makes it suitable for long-term storage under recommended conditions.

The commercial availability of CAS 1558228-99-1 through specialty chemical suppliers facilitates research across multiple disciplines. Procurement specialists often search for bulk synthesis options or custom derivatives, reflecting the compound's expanding utility. Current market trends show increasing demand for high-purity batches (>98%) suitable for biological screening.

Emerging applications in bioconjugation chemistry exploit the compound's reactive sites for linking biomolecules. This aligns with the biotechnology sector's need for small molecule probes in diagnostic development. Such innovative uses frequently appear in chemical biology literature and conference proceedings.

Environmental fate studies of β-diketone compounds have gained prominence due to regulatory requirements. Researchers examine biodegradation pathways and ecotoxicological profiles to ensure compliance with green chemistry principles. These investigations respond to growing industry emphasis on environmental impact assessment of chemical products.

In academic settings, 4-methoxy-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione serves as an instructive example in advanced organic chemistry courses. Its synthesis demonstrates important carbon-carbon bond formation strategies, while its analysis teaches modern spectroscopic techniques. These educational applications generate consistent interest among chemistry educators.

The compound's potential in flavor and fragrance chemistry represents another developing application area. Structural analogs contribute to aroma profiles in food science, connecting to consumer interest in natural product analogs. This interdisciplinary potential makes the compound relevant to food chemistry research initiatives.

Looking forward, 4-methoxy-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione continues to attract research investment due to its structural versatility. Its appearance in cutting-edge studies on molecular recognition and supramolecular chemistry suggests expanding scientific horizons. The compound exemplifies how targeted molecular design can address diverse technological challenges across industries.